![molecular formula C9H12N2O B1380246 6-[(Cyclopropylamino)methyl]pyridin-3-ol CAS No. 1537986-33-6](/img/structure/B1380246.png)
6-[(Cyclopropylamino)methyl]pyridin-3-ol
Overview
Description
6-[(Cyclopropylamino)methyl]pyridin-3-ol, also known as CPAP, is a cyclic amine compound with a pyridine moiety in its structure. It is a colorless, crystalline solid that is soluble in water and ethanol. CPAP has been studied for its potential to act as a chiral auxiliaries in asymmetric synthesis, as well as for its potential applications in medicinal chemistry and drug discovery.
Scientific Research Applications
Neurological Disorders
CPP-115 has been researched for its potential to treat various neurological disorders due to its properties as a γ-amino butyric acid (GABA)-aminotransferase inhibitor . This could have implications for diseases such as epilepsy, where GABAergic mechanisms are often targeted for therapeutic intervention .
Pain Management
The inventor of CPP-115, Dr. Silverman, is also known for creating drugs like Lyrica®, which are used for neuropathic pain and fibromyalgia. CPP-115’s properties suggest it could be useful in pain management, particularly for conditions involving the central nervous system .
Toxicology
CPP-115 has shown a more favorable toxicity profile compared to other drugs in its class. This makes it a promising candidate for further research and development as a safer alternative for patients .
Mechanism of Action
Research into the mechanism of action of CPP-115 has revealed that it undergoes hydrolysis catalyzed by GABA-aminotransferase, leading to the inactivation of this enzyme. Understanding this mechanism is key to developing targeted therapies .
Potential for New Drug Development
The successful completion of early-stage clinical trials and the detailed understanding of its mechanism of action position CPP-115 as a potential candidate for new drug development, especially in areas where current treatments are limited.
Synapse - CPP-115 Nature - In Vivo Detection of CPP-115 Target Engagement in Human Brain Northwestern Scholars - Mechanism of inactivation of γ-aminobutyric acid aminotransferase by CPP-115
properties
IUPAC Name |
6-[(cyclopropylamino)methyl]pyridin-3-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12N2O/c12-9-4-3-8(11-6-9)5-10-7-1-2-7/h3-4,6-7,10,12H,1-2,5H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HFGNRYOLOWCXAU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1NCC2=NC=C(C=C2)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
164.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-Bromo-5-iodoimidazo[2,1-b]thiazole](/img/structure/B1380168.png)
